Cas no 49568-78-7 (2-Benzyl-3-chloroquinoxaline)

• Product Name: 2-Benzyl-3-chloroquinoxaline
• CAS No: 49568-78-7
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• MDL: MFCD01191080
• CID: 331364
• PubChem ID: 488811
• Update Time: 2025-07-19

2-Benzyl-3-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-3-chloroquinoxaline
• Quinoxaline,2-chloro-3-(phenylmethyl)-
• 2-Benzyl-3-chlorchinoxalin
• 2-benzyl-3-chloro-quinoxaline
• 2-Chlor-benzylquinoxalin
• 2-chloro-3-benzylquinoxaline
• 3-Benzyl-2-chlorchinoxalin
• 3-benzyl-2-chloroquinoxaline
• benzylchloroquinoxaline
• Quinoxaline,2-chloro-3-(phenylmethyl)
• SCHEMBL3611417
• 2-chloranyl-3-(phenylmethyl)quinoxaline
• MFCD01191080
• FT-0680215
• 2-chloro-3-(phenylmethyl)quinoxaline
• 2R-0071
• AKOS005069991
• WOXFHFKGZGPZBI-UHFFFAOYSA-N
• 49568-78-7
• J-508107
• DTXSID20333185
• A828010
• CS-0365078
• A871779
• AK-968/12116254

• MDL： MFCD01191080
• Inchi： 1S/C15H11ClN2/c16-15-14(10-11-6-2-1-3-7-11)17-12-8-4-5-9-13(12)18-15/h1-9H,10H2
• InChI Key： WOXFHFKGZGPZBI-UHFFFAOYSA-N
• SMILES： ClC1C(CC2C=CC=CC=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 254.06100
• Monoisotopic Mass: 254.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 86-88°C
• PSA: 25.78000
• LogP: 3.87400

2-Benzyl-3-chloroquinoxaline Security Information

• HazardClass：IRRITANT

Additional information on 2-Benzyl-3-chloroquinoxaline

Introduction to 2-Benzyl-3-chloroquinoxaline (CAS No. 49568-78-7)

2-Benzyl-3-chloroquinoxaline (CAS No. 49568-78-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of 2-Benzyl-3-chloroquinoxaline makes it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Benzyl-3-chloroquinoxaline consists of a quinoxaline core with a benzyl group at the 2-position and a chlorine atom at the 3-position. The quinoxaline scaffold is a bicyclic heterocycle composed of two fused six-membered rings, one of which contains two nitrogen atoms. The presence of the benzyl and chlorine substituents imparts specific physicochemical properties to the molecule, influencing its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 2-Benzyl-3-chloroquinoxaline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the benzyl group plays a crucial role in enhancing the compound's antiviral efficacy by improving its cellular uptake and target engagement.

In another study published in Cancer Research, scientists investigated the anticancer properties of 2-Benzyl-3-chloroquinoxaline. The results showed that this compound effectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways, such as p53 and Bcl-2.

The pharmacokinetic profile of 2-Benzyl-3-chloroquinoxaline has also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

Beyond its direct therapeutic applications, 2-Benzyl-3-chloroquinoxaline has shown promise as a lead compound for drug design and optimization. Chemists have explored various structural modifications to enhance its potency and selectivity. For example, substituting different functional groups at the 5-position of the quinoxaline ring has been shown to improve its antiviral activity against resistant strains.

The synthesis of 2-Benzyl-3-chloroquinoxaline typically involves multistep procedures, starting from readily available starting materials such as o-phenylenediamine and benzyl chloride. Recent advancements in synthetic methods have led to more efficient and scalable routes, facilitating large-scale production for clinical trials and commercialization.

In conclusion, 2-Benzyl-3-chloroquinoxaline (CAS No. 49568-78-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery efforts in multiple fields.